Cas no 898503-26-9 (4-methoxyphenyl 8-ethoxy-2-oxo-2H-chromene-3-carboxylate)

• Product Name: 4-methoxyphenyl 8-ethoxy-2-oxo-2H-chromene-3-carboxylate
• CAS No: 898503-26-9
• MF: C₁₉H₁₆O₆
• MW: 340.326745986938
• CID: 6621676
• PubChem ID: 6471996
• Update Time: 2025-08-02

4-methoxyphenyl 8-ethoxy-2-oxo-2H-chromene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4-methoxyphenyl 8-ethoxy-2-oxo-2H-chromene-3-carboxylate
• 2H-1-Benzopyran-3-carboxylic acid, 8-ethoxy-2-oxo-, 4-methoxyphenyl ester
• 898503-26-9
• (4-methoxyphenyl) 8-ethoxy-2-oxochromene-3-carboxylate
• AKOS001423993
• HMS2847G13
• F3202-0016
• VU0513108-1
• Z30196011
• MLS001163050
• UPCMLD0ENAT5950903:001
• SMR000499371
• CHEMBL1305568

• Inchi： 1S/C19H16O6/c1-3-23-16-6-4-5-12-11-15(19(21)25-17(12)16)18(20)24-14-9-7-13(22-2)8-10-14/h4-11H,3H2,1-2H3
• InChI Key： JDRSNGAZBWIMRL-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(OCC)C=CC=C2C=C1C(OC1=CC=C(OC)C=C1)=O

Computed Properties

• Exact Mass: 340.09468823g/mol
• Monoisotopic Mass: 340.09468823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 71.1Ų

Additional information on 4-methoxyphenyl 8-ethoxy-2-oxo-2H-chromene-3-carboxylate

4-Methoxyphenyl 8-Ethoxy-2-Oxo-2H-Chromene-3-Carboxylate: A Comprehensive Overview

The compound with CAS No. 898503-26-9, known as 4-methoxyphenyl 8-ethoxy-2-oxo-2H-chromene-3-carboxylate, is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of chromenes, which are aromatic heterocyclic compounds with a benzopyran structure. The presence of substituents such as the methoxy and ethoxy groups introduces unique electronic and steric properties, making it a subject of interest for researchers in drug discovery, agrochemicals, and material science.

Recent studies have highlighted the importance of chromene derivatives in medicinal chemistry due to their diverse biological activities. For instance, 4-methoxyphenyl 8-ethoxy-2-oxo-2H-chromene-3-carboxylate has been investigated for its potential as an anti-inflammatory agent. The methoxy group at the para position of the phenyl ring contributes to increased lipophilicity, enhancing its ability to cross biological membranes and interact with target proteins. Similarly, the ethoxy group at position 8 of the chromene ring provides additional steric bulk, which can influence the compound's binding affinity to specific receptors.

The synthesis of 4-methoxyphenyl 8-ethoxy-2-oxo-2H-chromene-3-carboxylate involves a multi-step process that typically begins with the preparation of the chromene skeleton. This is often achieved through cyclization reactions involving suitable dienol ethers or enol esters. The subsequent introduction of substituents at positions 4 and 8 requires precise control over reaction conditions to ensure high yields and selectivity. Recent advancements in catalytic asymmetric synthesis have enabled researchers to access enantiomerically pure versions of this compound, which are invaluable for studying stereochemical effects on biological activity.

In terms of applications, 4-methoxyphenyl 8-ethoxy-2-oxo-2H-chromene-3-carboxylate has shown promise in agrochemical research as a potential herbicide or fungicide. Its ability to inhibit key enzymes involved in plant metabolism or fungal growth pathways makes it a candidate for further development in crop protection products. Additionally, this compound has been explored as a building block for more complex molecules in drug discovery programs targeting cancer, neurodegenerative diseases, and infectious pathogens.

Recent research has also focused on the photophysical properties of 4-methoxyphenyl 8-ethoxy-2 oxo 2H chromene 3 carboxylate, particularly its fluorescence characteristics. The conjugated system within the chromene framework allows for efficient energy transfer processes, making it a potential candidate for use in fluorescent sensors or imaging agents. By modifying the substituents on the phenyl and chromene rings, researchers can tune the emission wavelength and quantum yield of this compound, expanding its utility in bioimaging applications.

The study of 4-methoxyphenyl 8 ethoxy 2 oxo 2H chromene 3 carboxylate has also contributed to our understanding of supramolecular chemistry. This compound can form self-assembled structures through hydrogen bonding or π–π interactions, which are essential for designing new materials with tailored properties such as stimuli-responsive behavior or enhanced mechanical strength.

In conclusion, 4-methoxyphenyl 8 ethoxy 2 oxo 2H chromene 3 carboxylate (CAS No. 898503 26 9) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure and functional groups make it an attractive target for both fundamental research and applied development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.